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Compound of Interest

3,5-Dibromo-4-
Compound Name:
methoxybenzaldehyde

cat. No.: B7763653

An In-depth Technical Guide to the Health and Safety of 3,5-Dibromo-4-
methoxybenzaldehyde

A Note on Methodology: A Data-Driven Approach to
Safety Assessment

The safe handling of any chemical compound is paramount in a research and development
setting. For novel or less-common reagents such as 3,5-Dibromo-4-methoxybenzaldehyde
(CAS No. 108940-96-1), a comprehensive, dedicated Safety Data Sheet (SDS) may not always
be readily available. In such instances, a scientifically rigorous approach known as "read-
across" is employed. This methodology involves a careful analysis of the toxicological and
safety data of structurally analogous compounds to extrapolate a reliable safety profile for the
target molecule.

This guide has been constructed using this principle. Primary hazard classifications for 3,5-
Dibromo-4-methoxybenzaldehyde have been sourced where available.[1] This core
information is supplemented with detailed handling, safety, and emergency protocols derived
from comprehensive safety data for close structural analogs, including 3-Bromo-4-
methoxybenzaldehyde and p-Anisaldehyde. This approach ensures that the provided guidance
is grounded in the best available data, reflecting the established safety profiles of the core
chemical motifs.
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Chemical and Physical Identity

Understanding the fundamental properties of a compound is the first step in a robust safety

assessment.
Property Value Source
Chemical Name 3.5-Dibromo-4- N/A

methoxybenzaldehyde

Synonyms 3,5-Dibromo-p-anisaldehyde N/A
CAS Number 108940-96-1 (11121131141
Molecular Formula CsHeBr20:2 [1]
Molecular Weight 293.94 g/mol [1]
Appearance o g;fgp;arame TVYE poite)
Boiling Point 332°C [1]
Flash Point 90 °C [1]

Hazard Identification and GHS Classification

Based on available data, 3,5-Dibromo-4-methoxybenzaldehyde is classified as a hazardous

substance.[1] The following GHS (Globally Harmonized System) classifications have been

identified. The narrative below synthesizes data from its closest structural analog, 3-Bromo-4-

methoxybenzaldehyde, to provide a more complete hazard profile.[5][6]

Signal Word:Danger

GHS Hazard Pictograms:

corrosive health hazard

Hazard Statements:

e H290: May be corrosive to metals.[1]
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H302: Harmful if swallowed.[1][5]

H314: Causes severe skin burns and eye damage.[1]

H319: Causes serious eye irritation. (Note: H314 is a more severe classification; both are
listed for comprehensiveness from analogs).[5][6]

H335: May cause respiratory irritation.[5][6][7]

Precautionary Statements:

P260/P261: Do not breathe dust/fume/gas/mist/vapors/spray.[5][7]

o P264: Wash face, hands, and any exposed skin thoroughly after handling.[5][6]

e P270: Do not eat, drink or smoke when using this product.[5]

e P271: Use only outdoors or in a well-ventilated area.[5][7]

e P280: Wear protective gloves/protective clothing/eye protection/face protection.[1][5]
e P301+P330+P331: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.[1]

e P302+P352: IF ON SKIN: Wash with plenty of soap and water.[5][7]

e P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[5]
[7]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[5][7]

e P310/P312: Immediately call a POISON CENTER or doctor/physician if you feel unwell.[7][8]
e P403+P233: Store in a well-ventilated place. Keep container tightly closed.[5]
e P405: Store locked up.[7][9]

e P501: Dispose of contents/container to an approved waste disposal plant.[5]
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Exposure Controls and Personal Protective
Equipment (PPE)

The causality behind PPE selection is to create a complete barrier between the researcher and
the hazardous compound, mitigating all potential routes of exposure (inhalation, dermal,
ocular). A multi-layered approach, as detailed below, is a self-validating system of protection.

Engineering Controls: The First Line of Defense

e Fume Hood: All handling of solid 3,5-Dibromo-4-methoxybenzaldehyde and its solutions
must be conducted in a properly functioning chemical fume hood. This is the primary
engineering control to minimize inhalation exposure.

o Ventilation: Ensure adequate general laboratory ventilation to dilute any fugitive emissions.

o Safety Stations: An eyewash station and a safety shower must be readily accessible and in
close proximity to the workstation.[10]

Personal Protective Equipment (PPE): A Mandatory
Protocol

The following PPE is required for handling this compound. The selection is based on the GHS
classifications H314 (Causes severe skin burns and eye damage) and H335 (May cause
respiratory irritation).

o Eye and Face Protection: Chemical safety goggles are mandatory. For operations with a
higher risk of splashing, a full-face shield should be worn in addition to goggles.

e Skin Protection:

o Gloves: Chemical-resistant gloves (e.g., nitrile) must be worn. Inspect gloves for integrity
before each use. Change gloves immediately if contamination is suspected.

o Lab Coat: A flame-retardant lab coat must be worn and kept fully buttoned.

o Respiratory Protection: Under normal conditions of use within a chemical fume hood,
respiratory protection is not typically required. However, if dust is generated and engineering
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controls are insufficient, a NIOSH-approved respirator with a particulate filter (e.g., N95)
should be used.

Mandatory PPE for Handling Situational PPE

(Work in Fume HOO(D Splash Risk?

&es &’es

(Chemical Goggles) Add Face Shield (Use N95 Respirato)
Nitrile Gloves

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) Decision Workflow.

First-Aid Measures: Emergency Response Protocol

Immediate and appropriate first aid is critical in the event of an exposure. Personnel should be
familiar with these procedures before beginning work.
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Exposure Route

First-Aid Protocol

Causality and Notes

Eye Contact

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
upper and lower eyelids.
Remove contact lenses if
present and easy to do. Seek

immediate medical attention.

[5]16]

The goal is to physically
remove the corrosive
substance. Prolonged rinsing
is essential to ensure complete
removal and minimize damage

to the cornea.

Skin Contact

Immediately wash skin with
soap and plenty of water for at
least 15 minutes while
removing all contaminated
clothing and shoes. Seek

immediate medical attention.

[5][6]

Prompt and thorough washing
iS necessary to mitigate
chemical burns. Contaminated
clothing must be removed to

prevent continued exposure.

Remove victim to fresh air and
keep at rest in a position
comfortable for breathing. If

not breathing, give artificial

This addresses respiratory

irritation by removing the

Inhalation o o individual from the source and
respiration. If breathing is o ] ]
o ) providing respiratory support if
difficult, give oxygen. Seek
) ] i ] needed.
immediate medical attention.
(51061171
Do NOT induce vomiting. ) -
_ _ Inducing vomiting can cause
Rinse mouth with water. Never
_ _ further damage to the
give anything by mouth to an )
i ] esophagus from the corrosive
Ingestion unconscious person. Seek

immediate medical attention or

call a poison control center.[1]

[5]L6]

material. The primary goal is to
dilute the substance and seek

professional medical help.

Handling, Storage, and Disposal
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Safe Handling Protocol

Preparation: Confirm availability and functionality of all engineering controls (fume hood) and
PPE. Ensure eyewash/shower stations are unobstructed.

Aliquotting: When handling the solid, minimize the creation of dust. Use appropriate tools
(e.g., spatulas) and weigh the material within the fume hood.

Hygiene: Wash hands thoroughly after handling, even if gloves were worn.[5][6] Do not eat,
drink, or smoke in the laboratory.[5]

Avoid Incompatibles: Keep the compound away from strong oxidizing agents and strong
bases.

Storage Conditions

Store in a tightly closed container in a cool, dry, and well-ventilated area.[5][6]
Keep away from incompatible materials such as strong bases.

Some analogs are noted as being "air sensitive," so storage under an inert atmosphere (e.g.,
nitrogen) is a recommended best practice to ensure compound integrity.[5]

Waste Disposal

Chemical waste must be managed as a self-validating system to ensure environmental and

regulatory compliance.

Classification: This material must be treated as hazardous waste.
Segregation:

o Solid Waste: Collect unused solid 3,5-Dibromo-4-methoxybenzaldehyde and any
contaminated consumables (e.g., weighing papers, gloves) in a dedicated, clearly labeled
hazardous waste container for "Halogenated Organic Solids."

o Liquid Waste: Solutions containing this compound should be collected in a separate, leak-
proof container labeled "Halogenated Organic Liquid Waste."
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o Crucial Note: Do not mix halogenated waste with non-halogenated waste streams. Co-
mingling complicates disposal procedures and increases costs.

o Final Disposal: All waste must be disposed of through a licensed hazardous waste
management facility, typically via high-temperature incineration.[5] Do not dispose of down
the drain.

Contaminated Solid Contaminated Liquid
(Gloves, Wipes, Solid Chemical) (Solutions)

Labelled Container: Labelled Container:
'Halogenated Orgamc Solids' Halogenated Organic Liquids'

inal Dispos

Waste Facility

o)

Licensed Hazardoua

Click to download full resolution via product page
Caption: Hazardous Waste Segregation and Disposal Workflow.

Accidental Release and Fire-Fighting Measures
Accidental Release (Spill) Protocol

o Evacuate: Evacuate non-essential personnel from the immediate area.

o Ventilate: Ensure the area is well-ventilated (ensure fume hood is operational).
» Control Ignition: Remove all sources of ignition.

» Containment:

o For a solid spill, carefully sweep up the material, avoiding dust generation, and place it into
a suitable, labeled container for disposal.
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o For a liquid spill, absorb with an inert material (e.g., vermiculite, sand) and place in a
sealed container for disposal.

Decontamination: Clean the spill area thoroughly with an appropriate solvent and then soap
and water.

PPE: Full PPE as described in Section 3 is required for all cleanup operations.

Fire-Fighting Measures

Suitable Extinguishing Media: Use water spray, carbon dioxide (COz), dry chemical powder,
or appropriate foam.[6]

Specific Hazards: Thermal decomposition may produce irritating and toxic gases, including
carbon monoxide, carbon dioxide, and hydrogen bromide.[10]

Protective Equipment: Firefighters must wear full protective gear and a self-contained
breathing apparatus (SCBA) with a full face-piece operated in pressure-demand or other
positive pressure mode.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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